Cas no 188193-23-9 (Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI))
188193-23-9 structure
Product Name:Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI)
CAS No:188193-23-9
MF:C8H13NO3
MW:171.193722486496
CID:907494
PubChem ID:10910008
Update Time:2025-04-19
Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI)
- 188193-23-9
- Ethyl N-pent-4-enoylcarbamate
- Ethyl pent-4-enoylcarbamate
-
- Inchi: 1S/C8H13NO3/c1-3-5-6-7(10)9-8(11)12-4-2/h3H,1,4-6H2,2H3,(H,9,10,11)
- InChI Key: FZMMSZKWORMUHX-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC=C)=O)=O)CC
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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